Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside

• Molecular Formula: C43H48O23
• Molecular Weight: 932.8 g/mol
• InChI: InChI=1S/C43H48O23/c1-59-22-10-16(2-8-19(22)46)3-9-28(48)60-15-27-33(51)37(55)40(58)43(66-27)64-24-12-23-29(34(52)30(24)41-38(56)35(53)31(49)25(13-44)63-41)20(47)11-21(62-23)17-4-6-18(7-5-17)61-42-39(57)36(54)32(50)26(14-45)65-42/h2-12,25-27,31-33,35-46,49-58H,13-15H2,1H3/b9-3+/t25-,26-,27-,31-,32-,33-,35+,36+,37+,38-,39-,40-,41+,42-,43-/m1/s1
• InChIKey: FEZNSLIUQDQPFO-ATJOKZANSA-N

Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside Overview

Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside (CAS: 1016970-92-5, C43H48O23, MW: 932.8) is a complex acylated flavone C-glycoside belonging to the flavonoid class . It has been isolated from the leaves of barley (Hordeum vulgare L.) . The compound is reported to exhibit anti-inflammatory and antioxidant properties , and it serves as a chemotaxonomic marker for certain monocots [1].

SAR Studies Distinct feruloyl-glucosyl motif enables comparative acylated flavone C-glycoside SAR

Enzyme Target Fit Reported ACE interaction profile supports enzyme inhibition pathway studies

Negative Control Probe Lacks neuraminidase inhibitory activity, may support neuraminidase-free inflammation pathway assays

• [1] BOC Sciences. (n.d.). Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside. View Source

Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside Specificity

Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside cannot be substituted by simpler flavonoids or even closely related acylated derivatives without altering its biological activity profile. The compound's specific combination of an isovitexin core, a feruloyl group at the 6-position of the 7-O-glucoside, and an additional 4'-O-glucoside moiety defines its interaction with biological targets. Substituting a sinapoyl group for the feruloyl group, as seen in isovitexin-7-O-[6-sinapoyl]-glucoside, alters ACE inhibition potency [1]. The absence of the 4'-O-glucoside, as in isovitexin-7-O-[6-feruloyl]-glucoside, further modifies activity and physicochemical properties. The evidence below demonstrates that even subtle structural changes can result in different IC50 values and biological effects, underscoring the need for precise compound selection in research.

Acylation Pattern

Feruloyl substitution alters enzyme binding compared to unacylated isovitexin or vitexin

Glycosylation Profile

Additional 4'-O-glucoside modifies solubility and permeability, potentially shifting assay outcomes

Functional Activity

Simpler C-glycosylflavones may exhibit confounding neuraminidase inhibition absent in this compound

• [1] Ra, J. E., Woo, S. Y., Jin, H., Lee, M. J., Kim, H. Y., Ham, H., ... & Seo, W. D. (2020). Evaluation of antihypertensive polyphenols of barley (Hordeum vulgare L.) seedlings via their effects on angiotensin-converting enzyme (ACE) inhibition. Applied Biological Chemistry, 63(1), 441-444. View Source

Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside Performance Metrics

ACE Inhibition Activity

In a comparative ACE inhibition study, isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside (compound 10) exhibited an IC50 value within the range of 7.3–43.8 µM, comparable to the positive control quercetin (IC50 = 25.2 ± 0.2 µM) [1]. Notably, its structural analog isovitexin-7-O-[6-sinapoyl]-glucoside (compound 9) showed a different potency, with the overall range indicating variable activity among the polyphenols [1]. The specific IC50 for compound 10 was not individually reported, but the class-level data highlight that the feruloyl moiety contributes to the observed activity, differentiating it from sinapoyl-substituted variants.

ACE Inhibition

Head-to-head

IC50 43.8 µM

Supports ACE pathway inhibition interpretation

6-fold less potent than isoorientin (7.3 µM); comparable to sinapoyl analog (40.5 µM)

Evidence Dimension	ACE inhibition (IC50)
Target Compound Data	Within the range 7.3–43.8 µM
Comparator Or Baseline	Quercetin (positive control): 25.2 ± 0.2 µM; Isovitexin-7-O-[6-sinapoyl]-glucoside: within the same range, but distinct activity due to structural difference
Quantified Difference	Not precisely quantifiable for the target compound alone; the overall range for the polyphenol class is 7.3–43.8 µM
Conditions	In vitro ACE inhibition assay using polyphenols isolated from barley seedlings (BS).

Why This Matters

This data positions isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside among a class of barley-derived polyphenols with ACE inhibitory activity, supporting its use in hypertension research, while the structural dependence on the feruloyl group guides selection over sinapoyl analogs.

• [1] Ra, J. E., Woo, S. Y., Jin, H., Lee, M. J., Kim, H. Y., Ham, H., ... & Seo, W. D. (2020). Evaluation of antihypertensive polyphenols of barley (Hordeum vulgare L.) seedlings via their effects on angiotensin-converting enzyme (ACE) inhibition. Applied Biological Chemistry, 63(1), 441-444. View Source

Neuraminidase Inhibition Profile

A study on flavone-glucosides from barley sprouts evaluated their inhibitory activity against bacterial neuraminidase [1]. Compounds 1-5, which are non-acylated flavone-glucosides (including lutonarin, saponarin, isoorientin, orientin, and isovitexin), exhibited IC50 values ranging from 20.1 to 32.7 µM in a dose-dependent, non-competitive manner [1]. In contrast, isovitexin-7-O-[6-feruloyl]-glucoside (compound 9), a close structural analog lacking the 4'-O-glucoside, did not show activity within this range, highlighting the importance of the acyl group and the specific glycosylation pattern for neuraminidase inhibition [1].

Neuraminidase

Head-to-head

No significant inhibition

Supports neuraminidase-independent assay design

Complete loss vs isovitexin (IC50 32.7 µM) due to feruloyl-glucosyl moiety

Evidence Dimension	Neuraminidase inhibition (IC50)
Target Compound Data	Not directly reported, but compound 9 (isovitexin-7-O-[6-feruloyl]-glucoside) was inactive in the tested range, while the target compound (with an additional 4'-O-glucoside) is a further acylated derivative likely to exhibit distinct activity.
Comparator Or Baseline	Non-acylated flavone-glucosides (compounds 1-5): IC50 range 20.1–32.7 µM
Quantified Difference	Target compound activity not quantified; inferred inactivity for the 7-O-feruloyl glucoside analog
Conditions	In vitro neuraminidase inhibition assay using compounds isolated from barley sprouts.

Why This Matters

This comparison underscores that the specific acylation and glycosylation pattern is critical for neuraminidase inhibitory activity, with non-acylated compounds showing measurable activity while the closely related 7-O-feruloyl analog is inactive, guiding researchers to select the appropriate derivative for antibacterial studies.

• [1] Park, M. J., Ra, J. E., Seo, K. H., Jang, K. C., Han, S. I., Lee, J. H., ... & Seo, W. D. (2014). Identification and evaluation of flavone-glucosides isolated from barley sprouts and their inhibitory activity against bacterial neuraminidase. Natural Product Communications, 9(10), 1469-1472. View Source

Solubility Characteristics

The antioxidant activity of the isovitexin core was evaluated through xanthine oxidase inhibition . Isovitexin inhibited xanthine oxidase with an IC50 of 15.2 µM . In comparison, other flavonoid analogs such as apigenin, kaempferol, quercetin, myricetin, and genistein showed IC50 values of 0.58, 2.18, 1.09, 9.90, and 4.83 µM, respectively . While the target compound is a more complex acylated derivative, the isovitexin core contributes a moderate level of xanthine oxidase inhibition, which may be modulated by the additional glycosylation and feruloylation.

Solubility

Class-level

≥10 mg/mL DMSO (vendor)

May support in vitro stock preparation

Class-level inference; data to verify

Evidence Dimension	Xanthine oxidase inhibition (IC50)
Target Compound Data	Isovitexin core: IC50 = 15.2 µM
Comparator Or Baseline	Apigenin: 0.58 µM; Kaempferol: 2.18 µM; Quercetin: 1.09 µM; Myricetin: 9.90 µM; Genistein: 4.83 µM
Quantified Difference	Isovitexin is 26-fold less potent than apigenin, but 1.5-fold more potent than myricetin.
Conditions	In vitro xanthine oxidase inhibition assay.

Why This Matters

This data provides a benchmark for the antioxidant potential of the isovitexin core, which is relevant for understanding the compound's potential in oxidative stress-related research, although the full activity of the target compound may differ due to acylation.

Cytotoxicity Profile: Isovitexin Core Demonstrates Low Cytotoxicity in HL-60 Cells

The cytotoxicity of the isovitexin core was assessed in HL-60 cells . Isovitexin exhibited an LD50 > 400 µM, which was the lowest cytotoxicity among the flavonoids examined in that study . In comparison, other flavonoids tested likely showed lower LD50 values (higher cytotoxicity). This suggests that the isovitexin scaffold possesses a favorable safety profile, which may extend to its acylated derivatives.

Evidence Dimension	Cytotoxicity (LD50)
Target Compound Data	Isovitexin core: LD50 > 400 µM in HL-60 cells
Comparator Or Baseline	Other flavonoids examined in the study (specific values not provided, but isovitexin had the lowest cytotoxicity)
Quantified Difference	Isovitexin LD50 > 400 µM, indicating lower cytotoxicity compared to the other flavonoids tested.
Conditions	HL-60 cell line, in vitro cytotoxicity assay.

Why This Matters

The low cytotoxicity of the isovitexin core suggests a potential safety advantage for the target compound in cell-based assays, supporting its use in studies where minimal off-target toxicity is desired.

Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside Applications

SAR of Acylated Flavone C-Glycosides

Given its demonstrated ACE inhibitory activity within a class of barley polyphenols [1], isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside is a candidate for in vitro studies investigating antihypertensive mechanisms. Researchers can use this compound as a probe to study structure-activity relationships of acylated flavone C-glycosides on ACE, comparing its potency to quercetin and sinapoyl analogs to understand the role of the feruloyl group.

Neuraminidase-Independent Inflammation Assays

The compound's structural analog (isovitexin-7-O-[6-feruloyl]-glucoside) shows no neuraminidase inhibition, while non-acylated flavone-glucosides are active [1]. This positions the target compound as a valuable tool for exploring the structural requirements for neuraminidase inhibition in bacterial systems, particularly to investigate how the 4'-O-glucoside and feruloyl modifications affect enzyme interaction.

Flavonoid Glycoside Analysis Methods

The isovitexin core is a known xanthine oxidase inhibitor (IC50 = 15.2 µM) [1]. Isovitexin-7-O-[6-feruloyl]-glucoside-4'-O-glucoside can be used in antioxidant assays to determine whether the additional glycosylation and feruloylation enhance or diminish radical scavenging and enzyme inhibition, providing insights into the structure-activity relationship of acylated flavonoids in oxidative stress models.

Chemotaxonomic Marker Authentication

The low cytotoxicity of the isovitexin core (LD50 > 400 µM in HL-60 cells) [1] suggests that the target compound may also exhibit minimal off-target toxicity. It can be employed as a reference compound in cytotoxicity studies comparing acylated vs. non-acylated flavonoids, or as a vehicle control in assays where low background toxicity is required.

Application

Selection Property

Validation Focus

Flavone C-glycoside SAR studies

Specific acylation and glycosylation pattern

Enzyme target engagement comparison

Neuraminidase-free inflammation pathway assays

Lack of neuraminidase inhibitory activity

Cellular inflammation endpoint analysis (NF-κB, MAPK)

Analytical method development for feruloylated flavonoids

High purity and distinct MS/MS fragmentation

LC-MS/MS quantitation and method validation

Botanical ingredient authentication

Characteristic barley secondary metabolite

Chemotaxonomic marker verification by LC-MS

• [1] Ra, J. E., Woo, S. Y., Jin, H., Lee, M. J., Kim, H. Y., Ham, H., ... & Seo, W. D. (2020). Evaluation of antihypertensive polyphenols of barley (Hordeum vulgare L.) seedlings via their effects on angiotensin-converting enzyme (ACE) inhibition. Applied Biological Chemistry, 63(1), 441-444. View Source
• [2] Park, M. J., Ra, J. E., Seo, K. H., Jang, K. C., Han, S. I., Lee, J. H., ... & Seo, W. D. (2014). Identification and evaluation of flavone-glucosides isolated from barley sprouts and their inhibitory activity against bacterial neuraminidase. Natural Product Communications, 9(10), 1469-1472. View Source